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Compound of Interest

Compound Name: Cobalt tricarbonyl nitrosyl

Cat. No.: B13735155

This guide provides essential information for researchers, scientists, and drug development
professionals on the safe handling and disposal of Cobalt tricarbonyl nitrosyl waste.
Adherence to these protocols is critical for ensuring laboratory safety and environmental
protection.

Frequently Asked Questions (FAQSs)

Q1: What is Cobalt tricarbonyl nitrosyl and what are its primary hazards?

Cobalt tricarbonyl nitrosyl, with the chemical formula Co(CO)sNO, is a dark red, volatile
organocobalt compound.[1][2] It is highly toxic and shares hazardous properties similar to
nickel tetracarbonyl.[1][2] The primary hazards include high acute toxicity if swallowed or
inhaled, and it is suspected of causing cancer.[3] It is also flammable and sensitive to air.[3]

Q2: How should | store Cobalt tricarbonyl nitrosyl and its waste?

Store Cobalt tricarbonyl nitrosyl in tightly sealed containers, protected from light, at
temperatures below 5°C.[4] It should be stored under an inert atmosphere as it is air-sensitive.
[3] The storage area must be well-ventilated and away from heat, sparks, and open flames.[4]
Incompatible materials, such as oxidizing agents, must be stored separately.[4] Waste should
be stored in the same manner, in clearly labeled, sealed containers.

Q3: What are the decomposition products of Cobalt tricarbonyl nitrosyl?

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b13735155?utm_src=pdf-interest
https://www.benchchem.com/product/b13735155?utm_src=pdf-body
https://www.benchchem.com/product/b13735155?utm_src=pdf-body
https://www.benchchem.com/product/b13735155?utm_src=pdf-body
https://eprints.whiterose.ac.uk/id/eprint/190493/1/acs.jchemed.2c00134.pdf
https://en.wikipedia.org/wiki/Cobalt_tricarbonyl_nitrosyl
https://eprints.whiterose.ac.uk/id/eprint/190493/1/acs.jchemed.2c00134.pdf
https://en.wikipedia.org/wiki/Cobalt_tricarbonyl_nitrosyl
https://www.researchgate.net/post/Neutralizing_Toxic_metal_carbonyl_compounds
https://www.researchgate.net/post/Neutralizing_Toxic_metal_carbonyl_compounds
https://www.benchchem.com/product/b13735155?utm_src=pdf-body
https://www.benchchem.com/product/b13735155?utm_src=pdf-body
https://www.researchgate.net/publication/319397138_Two_decomposition_mechanisms_of_nitrosyl_iron_complexes_Fe2m-SRNO4
https://www.researchgate.net/post/Neutralizing_Toxic_metal_carbonyl_compounds
https://www.researchgate.net/publication/319397138_Two_decomposition_mechanisms_of_nitrosyl_iron_complexes_Fe2m-SRNO4
https://www.researchgate.net/publication/319397138_Two_decomposition_mechanisms_of_nitrosyl_iron_complexes_Fe2m-SRNO4
https://www.benchchem.com/product/b13735155?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13735155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Cobalt tricarbonyl nitrosyl decomposes at temperatures exceeding 65°C.[4] It also
decomposes slowly in contact with moist air or water.[4] Hazardous decomposition products
include cobalt, carbon monoxide, cobalt oxide, and nitrous oxide.[4]

Q4: What personal protective equipment (PPE) is required when handling this compound?

Appropriate PPE is essential. This includes:

Hand Protection: Neoprene or nitrile rubber gloves.[4]

Eye Protection: Chemical goggles. Contact lenses should not be worn.[4]

Skin and Body Protection: A lab coat or other suitable protective clothing.[4]

Respiratory Protection: Work should be conducted in a fume hood with exhaust ventilation.
[3][4] If there is a risk of inhalation, appropriate respiratory protection is recommended.[4]

Q5: What is the immediate first aid response for exposure?

Ingestion: If swallowed, call a doctor or poison center immediately and rinse the mouth.[4]

Inhalation: Move the individual to fresh air and seek immediate medical attention.[2]

Skin Contact: Remove contaminated clothing immediately and rinse the affected skin with
water.[2]

Eye Contact: Flush with copious amounts of water and seek medical attention.

Troubleshooting Guide
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Issue Probable Cause

Solution

A container of Cobalt )
) ) Improper storage, leading to
tricarbonyl nitrosyl has been _ N
) potential decomposition.
found outside of cold storage.

Do not open the container.
Assess for any signs of
pressure buildup or container
degradation. If the material
appears stable, carefully move
it to a designated hazardous
waste storage area. If there
are signs of instability,
evacuate the immediate area
and contact your institution's
Environmental Health and
Safety (EHS) office.

A small spill (<5 mL) has Accidental spillage during

occurred in a fume hood. handling.

Wearing appropriate PPE,
absorb the spill with an inert
absorbent material (e.g.,
vermiculite, sand). Collect the
contaminated absorbent into a
designated hazardous waste
container. Clean the spill area
thoroughly. Report the spill to
your EHS office.[4]

o Decomposition due to
The liquid has changed color ) )
o exposure to air, moisture, or
or a precipitate has formed.
temperatures above 65°C.[4]

The material is likely unstable
and should not be used. Treat
the entire container as
hazardous waste. Do not
attempt to open it if there are

any signs of pressure buildup.

Data Presentation

Summary of Chemical Properties and Hazards
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Property Value Reference
Chemical Formula C3CoNOa4 [4]
Appearance Dark red liquid/oil [1][3]
Molecular Weight 172.97 g/mol [3]

Melting Point -1°C [3]

Boiling Point 50°C [3]
Decomposition Temp. > 65°C [4]

Highly toxic, suspected
Primary Hazards carcinogen, flammable, air- [3]

sensitive

Experimental Protocols

Protocol 1: Small-Scale Neutralization of Cobalt Tricarbonyl Nitrosyl Waste

This protocol describes a method for the chemical neutralization of small quantities of Cobalt
tricarbonyl nitrosyl waste through oxidation. This procedure should only be performed by
trained personnel in a certified chemical fume hood.

Materials:

Cobalt tricarbonyl nitrosyl waste

3% Hydrogen Peroxide (H20:2) solution

Stir plate and stir bar

Appropriate reaction vessel (e.g., Erlenmeyer flask)

Designated hazardous waste container

Procedure:

o Place the reaction vessel on a stir plate within a chemical fume hood.
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Add a stir bar to the vessel.
Slowly and carefully add the Cobalt tricarbonyl nitrosyl waste to the reaction vessel.
Begin stirring the waste solution gently.

Slowly add a 3% hydrogen peroxide solution dropwise to the stirring waste. An excess of the
peroxide solution should be used to ensure complete oxidation. Oxidation is a suggested
method for neutralizing metal carbonyls, which may lead to the precipitation of safer metal
hydroxide species.

Observe the reaction. A color change and the formation of a precipitate are expected.
Continue stirring the mixture for at least one hour to ensure the reaction is complete.

Once the reaction has ceased and the mixture has cooled to room temperature, the resulting
precipitate and solution should be collected as hazardous waste.

Label the waste container appropriately, indicating the contents and that a neutralization
reaction has been performed.

Dispose of the waste through your institution's hazardous waste management program.

Mandatory Visualizations
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Caption: Workflow for the small-scale neutralization of Cobalt tricarbonyl nitrosyl waste.
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Caption: Logical relationship between hazards and the safe disposal pathway for the waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Cobalt Tricarbonyl Nitrosyl
Waste Management]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13735155#safe-disposal-of-cobalt-tricarbonyl-
nitrosyl-waste]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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